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Compound of Interest

Compound Name:
(1-Methylpiperidin-3-

yl)methanamine

Cat. No.: B111921 Get Quote

Abstract
(1-Methylpiperidin-3-yl)methanamine, CAS number 14613-37-7, is a versatile heterocyclic

building block integral to medicinal chemistry and drug discovery. Its structure, featuring a chiral

center and two distinct amine functionalities—a tertiary amine within the piperidine ring and a

primary aminomethyl group—makes it a valuable scaffold for creating diverse compound

libraries. This document provides a comprehensive technical overview of its chemical

properties, spectroscopic data, a representative synthetic protocol, and its applications in

pharmaceutical development.

Chemical Identity and Physical Properties
(1-Methylpiperidin-3-yl)methanamine is a colorless to pale yellow liquid. It is also referred to

as 1-Methyl-3-(aminomethyl)piperidine.[1][2] The compound's structure presents a key platform

for modification in synthetic chemistry.

Table 1: Physical and Chemical Properties
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Property Value Source(s)

CAS Number 14613-37-7 [1][3]

Molecular Formula C₇H₁₆N₂ [1][3]

Molecular Weight 128.22 g/mol [1][3]

Appearance Liquid [1][3][4]

Boiling Point 155.3 °C at 760 mmHg [3][4]

Density 0.9096 g/cm³ [5]

Purity ≥ 95% (by NMR) [1]

Table 2: Computed Physicochemical Properties

Property Value Source(s)

XLogP3 0.1 [3]

Hydrogen Bond Donor Count 1 [3]

Hydrogen Bond Acceptor

Count
2 [3]

Rotatable Bond Count 1 [3]

Exact Mass 128.131349 g/mol [3]

Topological Polar Surface Area 29.3 Å² [3]

Heavy Atom Count 9 [3]

Complexity 83 [3]

Undefined Atom Stereocenter 1 [3]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural confirmation of (1-Methylpiperidin-3-
yl)methanamine. The following data has been reported:
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Table 3: NMR Spectroscopic Data (in CDCl₃)

Type Chemical Shift (δ, ppm) Assignment

¹³C NMR 60.3 Piperidine CH₂ (C6)

46.7 N-CH₃

46.0 CH₂NH₂

39.9 Piperidine CH (C3)

36.4 Piperidine CH₂ (C2)

28.0 Piperidine CH₂ (C5)

25.2 Piperidine CH₂ (C4)

¹H NMR 2.92 (1H, m) CH₂NH₂

2.82 (1H, m) CH₂NH₂

2.64 (2H, m) CH₂NH₂

2.30 (3H, s) NCH₃

1.91 (1H, m) Piperidine CH₂

1.79 (1H, m) Piperidine CH₂

1.72 (1H, m) Piperidine CH

1.65 (2H, m) Piperidine CH₂

0.90 (2H, m) Piperidine CH₂

Source: ChemicalBook[6]

Mass Spectrometry:

FABMS: m/z 129.1 (MH⁺)[6]

HRFABMS: m/z 129.1392 (MH⁺), calculated for C₇H₁₇N₂: m/z 129.1392[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/pdf/Synthesis_of_N_Methyl_1_piperidin_4_YL_methanamine_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/Synthesis_of_N_Methyl_1_piperidin_4_YL_methanamine_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/Synthesis_of_N_Methyl_1_piperidin_4_YL_methanamine_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b111921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Infrared (IR) Spectroscopy (Predicted): While a specific spectrum is not readily available, the

expected characteristic absorptions include:

3300-3500 cm⁻¹: N-H stretching (primary amine), likely two distinct bands.

2950-2800 cm⁻¹: C-H stretching (aliphatic).

1650-1580 cm⁻¹: N-H bending (scissoring).

1470-1430 cm⁻¹: C-H bending.

Synthesis and Experimental Protocols
A common and effective method for synthesizing (1-Methylpiperidin-3-yl)methanamine
involves the reduction of a corresponding amide or nitrile precursor. The following protocol

describes a representative synthesis via the reduction of 1-methylpiperidine-3-carboxamide.

This method is analogous to established procedures for reducing piperidine carboxamides.[1]
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Step 1: Amide Precursor

Step 2: Reduction

Step 3: Final Product

1-Methylpiperidine-3-carboxamide

Lithium Aluminum Hydride (LiAlH₄)
in dry THF, Reflux

 

Quench (e.g., Na₂SO₄ solution)
Filtration & Concentration

 

(1-Methylpiperidin-3-yl)methanamine
CAS: 14613-37-7

 

Click to download full resolution via product page

Caption: High-level workflow for the synthesis of the target compound.

Detailed Experimental Protocol: Reduction of 1-
Methylpiperidine-3-carboxamide
Materials:

1-Methylpiperidine-3-carboxamide (1.0 eq)

Lithium aluminum hydride (LiAlH₄) (2.0 - 2.5 eq)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b111921?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b111921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anhydrous Tetrahydrofuran (THF)

Saturated aqueous sodium sulfate (Na₂SO₄) solution

Diatomaceous earth (e.g., Celite®)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Standard glassware for inert atmosphere reactions, including a round-bottom flask, reflux

condenser, and dropping funnel.

Procedure:

Reaction Setup: Under an inert atmosphere (e.g., nitrogen or argon), a stirred suspension of

lithium aluminum hydride (2.0-2.5 eq) in anhydrous THF is prepared in a three-neck round-

bottom flask equipped with a reflux condenser and a dropping funnel.

Addition of Precursor: 1-Methylpiperidine-3-carboxamide (1.0 eq) is dissolved in anhydrous

THF and added dropwise to the LiAlH₄ suspension via the dropping funnel. The rate of

addition should be controlled to manage the initial exothermic reaction.

Reaction: Once the addition is complete and the initial effervescence has subsided, the

reaction mixture is heated to reflux. The reaction is monitored for completion (typically 12-24

hours) using an appropriate technique such as Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS).

Workup (Quenching): After the reaction is complete, the flask is cooled in an ice bath. The

reaction is carefully quenched by the slow, dropwise addition of saturated aqueous sodium

sulfate solution until gas evolution ceases. This process is highly exothermic and requires

caution.

Filtration and Extraction: The resulting suspension is stirred vigorously for 15-30 minutes and

then filtered through a pad of diatomaceous earth. The filter cake is washed thoroughly with

additional THF.

Purification: The combined filtrate is dried over anhydrous MgSO₄ or Na₂SO₄, filtered, and

the solvent is removed under reduced pressure to yield the crude product.
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Final Purification: The crude (1-Methylpiperidin-3-yl)methanamine can be purified further

by vacuum distillation to obtain the final product as a colorless oil.

Applications in Research and Drug Development
(1-Methylpiperidin-3-yl)methanamine is a valuable intermediate, not typically used as a final

active pharmaceutical ingredient (API), but as a foundational scaffold for building more complex

molecules.[2][5] Its primary utility lies in providing a piperidine core, a privileged structure in

CNS-targeting drugs, with a reactive primary amine handle for further chemical elaboration.[2]

Key Application Areas:

Pharmaceutical Development: It serves as a key intermediate in the synthesis of analgesics,

antidepressants, and other central nervous system agents.[1][2]

Neurotransmitter Research: The compound and its derivatives are used in studies of

neurotransmitter systems to understand brain chemistry and develop treatments for

neurological disorders.[2]

Organic Synthesis: The primary amine allows for a wide range of synthetic modifications,

including N-acylation, N-alkylation, reductive amination, and urea/thiourea formation,

enabling the creation of large libraries of compounds for high-throughput screening.[2][5]

Material Science: Its unique properties are being explored in the development of new

polymers and coatings.[2]
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Caption: Role as a scaffold in discovery chemistry.

Safety and Handling
(1-Methylpiperidin-3-yl)methanamine is classified as a hazardous substance requiring

careful handling in a laboratory setting.[3][4]

Table 4: GHS Hazard Information

Identifier Description

Pictogram GHS07 (Exclamation Mark)

Signal Word Warning

Hazard Statements

H302+H312+H332
Harmful if swallowed, in contact with skin or if

inhaled.

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335 May cause respiratory irritation.

Precautionary Statements

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Source: Angene Chemical[3][4]

Handling and Storage:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b111921?utm_src=pdf-body-img
https://www.benchchem.com/product/b111921?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Synthesis_of_N_Methyl_1_1_methylpiperidin_4_yl_methanamine_Derivatives.pdf
https://www.chemicalbook.com/synthesis/r-3-amino-1-methyl-piperidine.htm
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Synthesis_of_N_Methyl_1_1_methylpiperidin_4_yl_methanamine_Derivatives.pdf
https://www.chemicalbook.com/synthesis/r-3-amino-1-methyl-piperidine.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b111921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling: Use in a well-ventilated area or fume hood. Wear appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat. Avoid contact with skin,

eyes, and clothing.[4]

Storage: Store in a tightly closed container in a cool, dry, dark place under an inert

atmosphere.[3][5] Recommended storage temperatures range from room temperature to 0-8

°C.[1][3]

To the best of our knowledge, the chemical, physical, and toxicological properties have not

been thoroughly investigated.[4] This material should be handled by qualified individuals

trained in handling potentially hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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